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The thymidine-nocodazole (Thy-Noc) block is a common method for synchronizing cells in early mitosis

[1]. Below is the workflow and detailed methodology.
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Detailed Protocol Steps [1]:

Thymidine Block (S Phase Arrest): Seed cells (e.g., 2x10⁶ U2OS cells per 100 mm dish) and let
them attach for 24 hours. Add thymidine from a 200 mM stock to a final concentration of 2 mM and

incubate for 20 hours.
Release: Wash cells twice with pre-warmed PBS to remove thymidine and add fresh complete

medium. Incubate for 5 hours to allow cells to progress toward mitosis.
Nocodazole Block (M Phase Arrest): Add nocodazole from a stock solution (e.g., 5 mg/mL in

DMSO) to a final concentration of 50 ng/mL. Incubate for no longer than 10-11 hours.
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Mitotic Shake-off: Gently pipette the culture medium to dislodge rounded mitotic cells. Collect the

medium, centrifuge (300 x g for 5 minutes), and wash the cell pellet with PBS.
Release and Time-Course Analysis: Resuspend the mitotic cells in fresh medium and re-plate

them. Collect samples at selected time points (e.g., every 1.5 to 3 hours).
For RNA/Protein: Lyse cells directly in the well for subsequent analysis.

For Flow Cytometry: Trypsinize cells, centrifuge, and fix the cell pellet for DNA staining (e.g.,
with propidium iodide) to analyze DNA content by flow cytometry.

Key Considerations for Nocodazole Synchronization

When validating this method, it is crucial to be aware of its limitations and optimization points.

Aspect Consideration & Experimental Impact

Synchronization
Window

Cells can only be arrested in mitosis for ~7 hours at 0.4-4.0 μg/mL; prolonged

arrest leads to polyploidization [2].

Optimal Use Case Most effective for resynchronizing presynchronized populations (e.g.,

selected G1 or G1/S cells) [2].

Critical Step The "mitotic shake-off" must be performed gently. Using cold PBS or PBS with

nocodazole during washing is recommended to prevent "mitotic slippage" [1].

Validation Metric Successful synchronization is measured by a sharp peak in the 4N (G2/M) DNA
population in a DNA content histogram from flow cytometry post-shake-off [1].

Flow Cytometry Instruments for Validation

The table below outlines general-purpose flow cytometers suitable for cell cycle analysis. Please consult

manufacturers for detailed application notes on synchronization validation.
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Instrument
Model

Key Features for Cell Cycle Analysis Laser & Color Capability

BD FACSAria III
[3]

High-sensitivity cuvette flow cell;

Patented octagon and trigon detection.

Up to 5 lasers and 20 detectors (up to

18 colors).

Cytek Guava
easyCyte [4]

Microcapillary fluidics; Absolute cell

counting without beads; Benchtop size.

Up to 3 lasers and 14 parameters.

Beckman Coulter
CytoFLEX [5]

Superior sensitivity; Semiconductor-

based APD detection; Violet side scatter
for nanoparticles.

Up to 3 lasers and 13 channels

(configurable up to 6 lasers and 21
colors on LX model).

How to Proceed with Your Guide Development

To build a comprehensive and objective comparison guide, you could:

Contact Manufacturers Directly: Reach out to technical support teams at companies like BD, Cytek,
and Beckman Coulter. They can provide application-specific data, protocols, and performance

benchmarks for cell cycle analysis.
Consult Scientific Literature: Perform a deeper literature search on platforms like PubMed for

studies that directly compare instrument performance in similar applications, or that use these
instruments for nocodazole synchronization validation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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